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Compound of Interest

Compound Name: AGN 192870

Cat. No.: B8608031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of AGN 192870 (CAS No. 166977-57-7), a Retinoic Acid Receptor (RAR) neutral

antagonist. The following procedures are designed to ensure the safety of laboratory personnel

and the integrity of research activities. Adherence to these guidelines is critical when working

with this potent research compound.

Quantitative Safety Data
Due to the nature of AGN 192870 as a research chemical, comprehensive public quantitative

toxicity data is limited. The following table summarizes available information and provides

general data for the class of Retinoic Acid Receptor (RAR) antagonists to guide risk

assessment.
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Parameter
AGN 192870 (CAS: 166977-
57-7)

General RAR Antagonists

Molecular Weight 378.47 g/mol [1] Varies

Appearance Solid Typically solid/powder

LD50/LC50 Data not available

Potent compounds; handle

with high caution. Some

retinoids have shown toxicity.

Occupational Exposure Limits Not established

Not established; assume a low

limit and handle with

appropriate containment.

Known Hazards

Potent biological activity as an

RAR antagonist. The full

toxicological profile is not

known.

May cause developmental

toxicity. Retinoids as a class

are associated with significant

toxicity, including

teratogenicity.

Experimental Protocols: Safe Handling Operational
Plan
1. Designated Area and Personnel

Designated Area: All work with AGN 192870, especially handling of the solid form, must be

conducted in a designated area such as a certified chemical fume hood, a glove box, or a

ventilated balance enclosure. The area should be clearly marked with a warning sign

indicating the handling of a potent compound.

Authorized Personnel: Only trained personnel who have read and understood this safety

guide and any accompanying Safety Data Sheet (SDS) are authorized to handle AGN
192870. A list of authorized users should be maintained.

2. Personal Protective Equipment (PPE)
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A risk assessment should be performed for all procedures involving AGN 192870 to determine

the appropriate level of PPE. The following are minimum requirements:

Hand Protection: Double-gloving with nitrile gloves is mandatory. The outer gloves should be

removed and disposed of immediately after handling the compound or before leaving the

designated work area.

Eye Protection: Chemical safety goggles or a face shield must be worn at all times within the

designated area.

Body Protection: A dedicated laboratory coat, preferably disposable, must be worn. It should

be removed before leaving the designated work area.

Respiratory Protection: For weighing and handling of the powder form outside of a

containment system, a NIOSH-approved respirator (e.g., N95 or higher) is required to

prevent inhalation of fine particles.

3. Engineering Controls

Ventilation: All procedures that may generate dust or aerosols of AGN 192870 must be

performed in a certified chemical fume hood or other appropriate containment device.

Weighing: Use a ventilated balance enclosure or a chemical fume hood for weighing the

solid compound.

4. Procedural Steps for Handling

Preparation: Before handling, ensure the designated area is clean and uncluttered.

Assemble all necessary equipment and reagents.

Weighing and Reconstitution:

Don the required PPE.

Perform weighing within a containment system.

Use dedicated spatulas and weigh paper.
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To minimize dust, handle the powder gently.

If preparing a stock solution, add the solvent to the vial containing the pre-weighed

compound slowly to avoid splashing. A common solvent is DMSO[2].

Experimental Use:

Clearly label all solutions containing AGN 192870.

When transferring solutions, use appropriate pipettes and techniques to avoid spills and

aerosol generation.

Post-Handling:

Decontaminate all surfaces in the designated area with an appropriate cleaning agent

(e.g., 70% ethanol).

Carefully remove and dispose of the outer pair of gloves.

Remove the lab coat and other PPE before leaving the work area.

Wash hands thoroughly with soap and water.

5. Storage

Store AGN 192870 in a cool, dry, and well-ventilated area, away from incompatible

materials.

The storage container must be tightly sealed and clearly labeled with the chemical name,

CAS number, and any relevant hazard warnings.

For long-term storage of stock solutions, -20°C or -80°C is recommended[2].

6. Spill and Emergency Procedures

Small Spills (Powder):

Do not sweep.
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Gently cover the spill with absorbent paper towels wetted with a suitable solvent (e.g.,

ethanol) to avoid raising dust.

Wipe the area from the outside in, placing the contaminated materials into a sealed bag

for disposal.

Small Spills (Liquid):

Absorb the spill with an inert absorbent material.

Place the contaminated material into a sealed container for disposal.

Large Spills:

Evacuate the area and prevent entry.

Contact the institution's emergency response team.

Personal Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air.

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the SDS to the

medical personnel.

7. Disposal

All waste contaminated with AGN 192870 (e.g., gloves, weigh paper, pipette tips, excess

solutions) must be collected in a dedicated, sealed, and clearly labeled hazardous waste

container.
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Dispose of the waste through the institution's hazardous waste management program in

accordance with local, state, and federal regulations.

Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for the safe

handling of AGN 192870.
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Start: Prepare to Handle AGN 192870

Conduct Risk Assessment

Select Appropriate PPE:
- Double Nitrile Gloves

- Safety Goggles/Face Shield
- Dedicated Lab Coat

- Respirator (for powder)

Prepare Engineering Controls:
- Certified Fume Hood

- Ventilated Balance Enclosure

Handling Powdered AGN 192870

Weighing in Containment

Handling AGN 192870 in Solution

Perform Experiment

Reconstitution of Stock Solution

Decontaminate Work Area and Equipment

Segregate and Dispose of Hazardous Waste

Properly Remove and Dispose of PPE

End: Complete Handling Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of AGN 192870.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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